Cas no 672326-24-8 (4-1-hydroxy-2-(methylamino)ethylbenzonitrile)

• Product Name: 4-1-hydroxy-2-(methylamino)ethylbenzonitrile
• CAS No: 672326-24-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD12812292
• CID: 4128879
• PubChem ID: 60904428
• Update Time: 2025-05-24

4-1-hydroxy-2-(methylamino)ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[1-hydroxy-2-(methylamino)ethyl]-
• 4-[1-hydroxy-2-(methylamino)ethyl]benzonitrile
• 4-1-hydroxy-2-(methylamino)ethylbenzonitrile
• SCHEMBL3944328
• CS-0243257
• XBB32624
• LUTPPDMTYYWSEG-UHFFFAOYSA-N
• 672326-24-8
• EN300-261618
• rac-4-(1-hydroxy-2-(methylamino)ethyl)benzonitrile

• MDL： MFCD12812292
• Inchi： 1S/C10H12N2O/c1-12-7-10(13)9-4-2-8(6-11)3-5-9/h2-5,10,12-13H,7H2,1H3
• InChI Key： LUTPPDMTYYWSEG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1)CNC

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-1-hydroxy-2-(methylamino)ethylbenzonitrile

4-1-Hydroxy-2-(Methylamino)Ethylbenzonitrile: A Comprehensive Overview

The compound with CAS No 672326-24-8, commonly referred to as 4-1-hydroxy-2-(methylamino)ethylbenzonitrile, is a chemically synthesized organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a hydroxyl and methylamino substituent. The benzonitrile core of the molecule provides a rigid aromatic framework, while the hydroxyl and methylamino groups introduce functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of 4-1-hydroxy-2-(methylamino)ethylbenzonitrile in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The hydroxyl group facilitates hydrogen bonding, which is crucial for molecular recognition in biological systems. Meanwhile, the methylamino group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In terms of synthesis, 4-1-hydroxy-2-(methylamino)ethylbenzonitrile can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the reaction of benzoyl chloride with an appropriate amine derivative, followed by hydroxylation to introduce the hydroxyl group. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

The physical properties of 4-1-hydroxy-2-(methylamino)ethylbenzonitrile are also noteworthy. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various environmental conditions has been tested, revealing minimal degradation under normal storage conditions. These properties make it suitable for use in both laboratory research and industrial-scale production.

One of the most promising applications of 4-1-hydroxy-2-(methylamino)ethylbenzonitrile lies in its potential as a precursor for advanced materials. Researchers have investigated its use in polymer synthesis, where it serves as a building block for creating functional polymers with tailored properties. The compound's ability to undergo polymerization under mild conditions has opened new avenues for developing materials with applications in electronics, optics, and biomedical engineering.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic structure of 4-1-hydroxy-2-(methylamino)ethylbenzonitrile with unprecedented accuracy. These studies have provided insights into its reactivity and selectivity in various chemical reactions. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the benzonitrile group, which influences its interaction with other molecules.

In conclusion, 4-1-hydroxy-2-(methylamino)ethylbenzonitrile (CAS No 672326-24-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with its favorable physical properties and versatile functionality, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.